Cas no 29743-15-5 (p-Butoxybenzylidene p-Ethylaniline)

Technical Introduction: p-Butoxybenzylidene p-Ethylaniline p-Butoxybenzylidene p-Ethylaniline is a liquid crystalline compound belonging to the Schiff base family, commonly utilized in electro-optical applications due to its stable mesomorphic properties. Its molecular structure, featuring a butoxy terminal group and an ethyl-substituted aniline moiety, contributes to a broad nematic phase range and favorable thermal stability. This compound exhibits low viscosity and high birefringence, making it suitable for use in liquid crystal displays (LCDs) and other optoelectronic devices. Its compatibility with other mesogens allows for precise tuning of material properties in mixtures. The compound is synthesized via a condensation reaction, ensuring high purity for industrial and research applications.
p-Butoxybenzylidene p-Ethylaniline structure
29743-15-5 structure
Product Name:p-Butoxybenzylidene p-Ethylaniline
CAS No:29743-15-5
MF:C19H23NO
MW:281.392025232315
MDL:MFCD00038501
CID:262939
PubChem ID:34683
Update Time:2025-10-21

p-Butoxybenzylidene p-Ethylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-[(4-butoxyphenyl)methylene]-4-ethyl-
    • 1-(4-butoxyphenyl)-N-(4-ethylphenyl)methanimine
    • P-BUTOXYBENZYLIDENE P-ETHYLANILINE ---4O.2, LOW TEMPERATURE LIQUID CRYSTAL---
    • 4-Butyloxybenzal-4'-ethylaniline
    • N-<4-n-Butyloxy-benzyliden>-4-ethyl-anilin
    • N-<4-n-butyloxybenzylidene>-4'-ethylaniline
    • N-p-n-Butoxybenzyliden-p-aethylanilin
    • p-n-Butoxybenzyliden-p-aethylanilin
    • NSC 171003
    • DTXSID4024698
    • AUVREZVTBBIYLI-HMMYKYKNSA-N
    • AKOS004908311
    • DTXSID50860439
    • CCRIS 5987
    • MFCD00038501
    • N-[(4-Butoxyphenyl)methylidene]-4-ethylaniline
    • N-(4-butoxybenzylidene)-4-ethylbenzenamine
    • FT-0675961
    • Benzenamine, N-((4-butoxyphenyl)methylene)-4-ethyl-
    • 4-Butyloxybenzal-4-ethylaniline
    • NSC-171003
    • (E)-N-(4-butoxybenzylidene)-4-ethylaniline
    • 4-Butoxybenzylidene-4-ethylaniline
    • N-[(1E)-(4-butoxyphenyl)methylene]-4-ethylaniline
    • n-((1e)-(4-butoxyphenyl)methylidene)-4-ethylaniline (en)
    • 29743-15-5
    • SCHEMBL9558052
    • p-Butoxybenzylidene p-ethylaniline
    • NSC171003
    • p-Butoxybenzylidene p-Ethylaniline
    • MDL： MFCD00038501
    • Inchi： 1S/C19H23NO/c1-3-5-14-21-19-12-8-17(9-13-19)15-20-18-10-6-16(4-2)7-11-18/h6-13,15H,3-5,14H2,1-2H3/b20-15+
    • InChI Key： AUVREZVTBBIYLI-HMMYKYKNSA-N
    • SMILES： O(C1C=CC(/C=N/C2C=CC(=CC=2)CC)=CC=1)CCCC

Computed Properties

  • Exact Mass: 281.17800
  • Monoisotopic Mass: 281.177964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 21.6

Experimental Properties

  • Color/Form: 4-butyloxybenzal-4-ethylaniline is an off-white powder. (NTP, 1992)
  • Density: 1.0±0.1 g/cm3
  • Melting Point: 104.9 °F (Turbid) (NTP, 1992)
  • Boiling Point: 417.1±38.0 °C at 760 mmHg
  • Flash Point: 166.2±19.3 °C
  • Refractive Index: 1.524
  • PSA: 21.59000
  • LogP: 5.17850
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

p-Butoxybenzylidene p-Ethylaniline Security Information

p-Butoxybenzylidene p-Ethylaniline Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

p-Butoxybenzylidene p-Ethylaniline Pricemore >>

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